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Compound of Interest

Compound Name: Hydroxymethanesulfinate

Cat. No.: B15868139

Get Quote

An in-depth exploration of the synthesis, properties, and versatile applications of Sodium

Hydroxymethanesulfinate (Rongalite) in modern chemical and pharmaceutical sciences.

Introduction
Sodium hydroxymethanesulfinate, widely recognized by its industrial name Rongalite, is a

uniquely versatile chemical compound with the molecular formula Na⁺HOCH₂SO₂⁻.[1] This

seemingly simple salt belies a complex chemical character, acting as a potent reducing agent,

a source of the sulfoxylate ion (SO₂²⁻), and a C1 synthon through the in-situ generation of

formaldehyde.[2] Initially developed for the textile industry as a stable source of the otherwise

oxygen-sensitive sulfoxylate ion, its applications have expanded significantly, finding utility in

organic synthesis, polymer chemistry, and even as an antioxidant in pharmaceutical

formulations.[1][2] This guide provides a comprehensive overview of the physical and chemical

properties of sodium hydroxymethanesulfinate, its synthesis, and its practical applications,

with a focus on methodologies relevant to researchers and drug development professionals.
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Sodium hydroxymethanesulfinate is typically available as a white, crystalline, odorless solid,

and is most commonly sold as the dihydrate (Na⁺HOCH₂SO₂⁻·2H₂O).[1][3] Upon standing, it

may develop a characteristic garlic-like odor.[4] It is highly soluble in water, with a solubility of

approximately 600 g/L for the dihydrate, but only slightly soluble in alcohol.[1][5]

Property Value Source

Molecular Formula CH₃NaO₃S [1]

Molar Mass 118.10 g/mol (anhydrous) [1]

154.14 g/mol (dihydrate) [1]

Appearance

Translucent white

orthorhombic crystals or small

pieces

[5]

Density 1.75 g/cm³ (dihydrate) [1]

Melting Point 64.5 °C (dihydrate) [1]

Decomposition Temperature > 120 °C [6]

Chemical Behavior and Reactivity
The utility of sodium hydroxymethanesulfinate stems from its nuanced chemical behavior,

which is heavily dependent on the reaction conditions.

Stability and Decomposition
A critical aspect of hydroxymethanesulfinate chemistry is its pH-dependent stability. It

exhibits relative stability in neutral to alkaline aqueous solutions.[3] However, in acidic media, it

undergoes rapid decomposition, releasing the reducing sulfoxylate ion and formaldehyde in

equimolar amounts.[1] This controlled release is a key feature exploited in many of its

applications. The decomposition in acidic solution can be represented as follows:

HOCH₂SO₂⁻ + H⁺ → CH₂O + HSO₂⁻

The resulting sulfoxylic acid is a powerful reducing agent. It is important to note that upon

heating or in the presence of strong acids, further decomposition can release toxic gases such
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as sulfur dioxide (SO₂).[5] For safety, the generation of formaldehyde, a known human

carcinogen, must be considered during its industrial use.[1]

Redox Properties
Sodium hydroxymethanesulfinate is a potent reducing agent, a property that underpins its

use as an industrial bleaching agent and in vat dyeing.[1] In polymer chemistry, it is employed

as a reducing agent in redox-initiator systems for emulsion polymerization, often paired with an

oxidizing agent like t-butyl peroxide.[1]

Nucleophilic Character and Synthetic Applications
As a nucleophile, sodium hydroxymethanesulfinate reacts with alkylating agents to form

sulfones.[1] This reactivity provides a pathway to introduce the SO₂ group into organic

molecules.

Experimental Protocols
Synthesis of Sodium Hydroxymethanesulfinate
While commercially available, sodium hydroxymethanesulfinate can be synthesized in the

laboratory from sodium dithionite and formaldehyde.[1]

Reaction:

Na₂S₂O₄ + 2CH₂O + H₂O → Na⁺HOCH₂SO₃⁻ + Na⁺HOCH₂SO₂⁻

Procedure:

In a well-ventilated fume hood, prepare a solution of sodium dithionite in water.

Slowly add a solution of formaldehyde to the sodium dithionite solution with constant stirring.

The reaction is quantitative and proceeds at room temperature.[1]

The resulting solution contains both sodium hydroxymethanesulfinate and sodium

hydroxymethanesulfonate.
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The hydroxymethanesulfinate ion in solution is unstable and can decompose back to

formaldehyde and sulfite. To create a shelf-stable solution, an excess of formaldehyde is

added, which shifts the equilibrium towards the adduct and leads to the formation of bis-

(hydroxymethyl)sulfone.[1]

Application in Heterocyclic Synthesis: Synthesis of
2,4,5-Trisubstituted Furans
Sodium hydroxymethanesulfinate can serve as a C1 building block in the synthesis of

complex organic molecules. One such application is in the synthesis of 2,4,5-trisubstituted

furans.[2]

Workflow for the Synthesis of 2,4,5-Trisubstituted Furans

Aryl methyl ketone,
Sodium hydroxymethanesulfinate,
Iodine, Cu(NO₃)₂·3H₂O in DMSO

Stir at 110 °C for 2 hours Quench with saturated
aqueous Na₂S₂O₃

Extract with ethyl acetate Wash with brine,
dry over Na₂SO₄

2,4,5-Trisubstituted Furan

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,4,5-trisubstituted furans.

Experimental Protocol:

To a solution of aryl methyl ketone (0.5 mmol), sodium hydroxymethanesulfinate (0.75

mmol, 1.5 equiv), and Iodine (0.75 mmol, 1.5 equiv) in Dimethyl Sulfoxide (DMSO) (2.0 mL),

add Copper(II) nitrate trihydrate (0.1 mmol, 20 mol%).[2]

Stir the reaction mixture at 110 °C for 2 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).[2]

After completion, cool the mixture to room temperature and quench with a saturated

aqueous solution of Na₂S₂O₃.[2]

Extract the aqueous layer with ethyl acetate (3 x 10 mL).[2]
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Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate

under reduced pressure to obtain the crude product.[2]

Applications in Drug Development and Research
Beyond its industrial uses, sodium hydroxymethanesulfinate has several niche applications

relevant to the pharmaceutical sciences.

Antioxidant in Pharmaceutical Formulations: It is used as a water-soluble antioxidant in

injectable drug products at concentrations up to 0.1% w/v.[4][5]

Organic Synthesis: Its role as a reducing agent and a source for the sulfone functional group

makes it a valuable reagent in the synthesis of complex organic molecules and active

pharmaceutical ingredients.[7]

Water Treatment: In laboratory settings and aquaria, it can be used to rapidly reduce chlorine

and chloramine in water.[1]

Safety and Handling
Sodium hydroxymethanesulfinate is suspected of causing genetic defects and damaging

fertility or the unborn child. It is crucial to handle this compound with appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat.[8] All work should be

conducted in a well-ventilated area or a fume hood to avoid inhalation of any dust or

decomposition products.[8] It is incompatible with strong oxidizing agents and acids. Contact

with acids liberates toxic gas. Store in a cool, dry, tightly closed container away from acids.

Conclusion
Sodium hydroxymethanesulfinate is a compound of significant industrial and academic

interest. Its dual nature as a stable solid and a source of a potent reducing agent upon

activation makes it a versatile tool for a wide range of chemical transformations. For

researchers in drug development and organic synthesis, a thorough understanding of its

properties and reactivity can unlock novel synthetic pathways and formulation strategies. As

with any reactive chemical, adherence to strict safety protocols is paramount to ensure its

effective and safe utilization in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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